molecular formula C20H23NO4 B8594769 6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL CAS No. 120703-95-9

6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL

Cat. No.: B8594769
CAS No.: 120703-95-9
M. Wt: 341.4 g/mol
InChI Key: IVWWUJQCMPXABU-UHFFFAOYSA-N
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Description

6-{4-[2-(4-Nitrophenyl)ethenyl]phenoxy}hexan-1-OL is a useful research compound. Its molecular formula is C20H23NO4 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

120703-95-9

Molecular Formula

C20H23NO4

Molecular Weight

341.4 g/mol

IUPAC Name

6-[4-[2-(4-nitrophenyl)ethenyl]phenoxy]hexan-1-ol

InChI

InChI=1S/C20H23NO4/c22-15-3-1-2-4-16-25-20-13-9-18(10-14-20)6-5-17-7-11-19(12-8-17)21(23)24/h5-14,22H,1-4,15-16H2

InChI Key

IVWWUJQCMPXABU-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C=CC2=CC=C(C=C2)OCCCCCCO)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Employing the procedure of Example I(A), 14 g (0.05M) of the potassium salt of 4-hydroxy-4'-nitrostilbene and 14 g (0.06M) of 6-iodo-1-hexanol are reacted. The resultant product is recrystallized from toluene, m.p. 154°-157° C.
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
14 g
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

To 500 ml of toluene in a one liter round bottom flask, fitted with a condenser and magnetic stirrer, is added 14 g (0.05M) of 4-hydroxy-4'-nitrostilbene potassium salt, 14 g of 6-iodo-1-hexanol, and 0.5 g of 18-crown-6 ether. The mixture is refluxed for about 20 hours, and then the reaction medium is filtered hot, and the product crystallizes from the toluene on cooling, m.p. 154°-157° C.
Name
4-hydroxy-4'-nitrostilbene potassium salt
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two

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